![molecular formula C26H20N4O2 B2982647 6-Amino-4-(4-methoxyphenyl)-1,3-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile CAS No. 188199-07-7](/img/structure/B2982647.png)
6-Amino-4-(4-methoxyphenyl)-1,3-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
Overview
Description
This compound is a type of dihydropyrano[2,3-c]pyrazole . Dihydropyrano[2,3-c]pyrazoles are an important class of heterocyclic compounds due to their wide applications in medicinal and pharmaceutical chemistry .
Synthesis Analysis
The synthesis of this compound involves a one-pot multi-component condensation of aryl aldehydes with ethyl acetoacetate, malononitrile, and hydrazine hydrate . This synthesis can be facilitated by using disulfonic acid imidazolium chloroaluminate as a new acidic and heterogeneous catalyst . Another method involves the use of nano-eggshell/Ti (IV) as a naturally based catalyst .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H NMR (DMSO-d6, 500 MHz) and 13C NMR (DMSO-d6, 125 MHz) can be used .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are facilitated by the use of catalysts such as disulfonic acid imidazolium chloroaluminate or nano-eggshell/Ti (IV) . These catalysts enable the one-pot multi-component condensation of aryl aldehydes with ethyl acetoacetate, malononitrile, and hydrazine hydrate .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its appearance as a yellow solid, with a melting point of 209−210 °C (n-hexane/ethyl acetate 8/2, Rf = 0.51) .Scientific Research Applications
Organic Synthesis
This compound is used as a building block in organic synthesis. It can undergo various chemical reactions to form new compounds with potential applications in medicinal chemistry and materials science .
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound are explored for their pharmacological properties. They may serve as lead compounds in the development of new drugs .
Catalysis
The compound can act as a ligand for catalysts used in organic synthesis. Its unique structure may help stabilize reactive intermediates or increase the efficiency of the catalytic process .
Material Science
Due to its aromatic structure and potential for electronic conjugation, this compound could be used in the development of organic semiconductors or other materials that require controlled electronic properties .
Biological Studies
Derivatives of this compound can be used in biological studies to understand cell signaling pathways or as probes to detect specific enzymes or substrates within cells .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reagent in chromatographic methods or mass spectrometry to identify or quantify other substances .
Future Directions
The future directions for this compound could involve further exploration of its medicinal and pharmaceutical applications, given the wide range of activities associated with dihydropyrano[2,3-c]pyrazoles . Additionally, the development of more efficient and environmentally friendly synthesis methods could also be a focus .
Mechanism of Action
Target of Action
Similar compounds have been known to exhibit substantial antiviral activity .
Mode of Action
It’s synthesized using a one-pot multi-component condensation of aryl aldehydes with ethyl acetoacetate, malononitrile, and hydrazine hydrate .
Action Environment
The synthesis of this compound has been achieved under solvent-free conditions, which is a key step towards green chemistry .
properties
IUPAC Name |
6-amino-4-(4-methoxyphenyl)-1,3-diphenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20N4O2/c1-31-20-14-12-17(13-15-20)22-21(16-27)25(28)32-26-23(22)24(18-8-4-2-5-9-18)29-30(26)19-10-6-3-7-11-19/h2-15,22H,28H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOCJZFSWSZJDAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2C(=C(OC3=C2C(=NN3C4=CC=CC=C4)C5=CC=CC=C5)N)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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